{[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride

• CAS No.: 62779-17-3
• Molecular Formula: C21H21ClNO2P
• Molecular Weight: 385.8 g/mol
• IUPAC Name: (methoxycarbonylamino)methyl-triphenylphosphanium;chloride
• InChI: InChI=1S/C21H20NO2P.ClH/c1-24-21(23)22-17-25(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20;/h2-16H,17H2,1H3;1H
• InChI Key: OPXKHZXXACQQRK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Cl-]

Description

{[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride is a chemical compound known for its unique structure and properties It is composed of a methoxycarbonyl group, an amino group, a methyl group, and a triphenylphosphanium chloride moiety

Preparation Methods

The synthesis of {[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride typically involves the reaction of triphenylphosphine with a suitable methoxycarbonylating agent and an aminomethylating agent. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and the process may require the presence of a base to facilitate the reaction. Industrial production methods may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield.

Chemical Reactions Analysis

{[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions where the methoxycarbonyl or amino groups are replaced by other functional groups using appropriate reagents.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield corresponding carboxylic acids and amines.

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

{[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride has several scientific research applications:

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of {[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride involves its interaction with molecular targets such as enzymes or receptors. The methoxycarbonyl and amino groups can form covalent bonds with nucleophilic sites on target molecules, leading to changes in their structure and function. The triphenylphosphanium moiety may also play a role in stabilizing the compound and facilitating its interactions with target molecules.

Comparison with Similar Compounds

{[(Methoxycarbonyl)amino]methyl}(triphenyl)phosphanium chloride can be compared with similar compounds such as:

Triphenylphosphine: A common reagent in organic synthesis, but lacks the methoxycarbonyl and amino groups.

Methoxycarbonylmethylphosphonium chloride: Similar structure but without the triphenyl groups.

Aminomethylphosphonium chloride: Contains the amino group but lacks the methoxycarbonyl and triphenyl groups.